
2-(Bromomethyl)benzaldehyde vs 2-
(Chloromethyl)benzaldehyde reactivity

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-(Bromomethyl)benzaldehyde

CAS No.: 60633-91-2

Cat. No.: S683604

Get Quote

Comparative Reactivity Data

The table below summarizes the key experimental findings for 2-(bromomethyl)benzaldehyde and 2-

(chloromethyl)benzaldehyde from a study on bioreduction:

Compound Role in Reaction
Key Experimental
Observation

Yield of Final
Product (4-phenyl-
2-butanone)

2-
(Bromomethyl)benzaldehyde

Substrate (as α-
bromomethylenone)

Underwent a
reduction-

elimination-reduction
sequence more

efficiently than its
chloro counterpart

[1].

87% (when reaction
of intermediate

halohydrin was
performed with 1,3-

dinitrobenzene) [1].

2-
(Chloromethyl)benzaldehyde

Substrate (as α-

chloromethylenone)

Underwent the same

reaction sequence
but less efficiently

than the bromo
compound [1].

38% (when reaction

of intermediate
halohydrin was

performed with 1,3-
dinitrobenzene) [1].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s683604?utm_src=pdf-body
https://www.smolecule.com/products/s683604?utm_src=pdf-interest
https://www.smolecule.com/products/s683604?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0957416613002966
https://www.sciencedirect.com/science/article/abs/pii/S0957416613002966
https://www.sciencedirect.com/science/article/abs/pii/S0957416613002966
https://www.sciencedirect.com/science/article/abs/pii/S0957416613002966
https://www.smolecule.com/products/s683604?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Detailed Experimental Context

The comparative data comes from a study investigating the bioreduction of α-halomethylenones by the yeast

Saccharomyces cerevisiae [1]. In this context, 2-(chloromethyl)benzaldehyde and 2-

(bromomethyl)benzaldehyde are first converted into larger enone structures (α-halomethylenones) which

then serve as the actual substrates.

The core finding is that both compounds, as part of these α-halomethylenones, undergo a reduction-

elimination-reduction sequence to ultimately form α-methylketones [1]. The critical step where their

reactivity differs is the dehydrohalogenation (elimination). The carbon-bromine bond in the bromo-

substituted intermediate cleaves more readily than the carbon-chlorine bond, leading to a higher final yield of

the product [1].

Synthetic Pathways and Applications

These ortho-substituted benzaldehydes are valuable synthetic building blocks. The general reaction for

synthesizing such chloromethylated aromatic compounds is the Blanc Chloromethylation [2].
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The search results also indicate that these compounds and their derivatives are used in the synthesis of more

complex molecules for drug development, such as compounds investigated for modulating hemoglobin [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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